Cas no 2470440-63-0 (1-Bromo-4-(2,2-dimethylcyclobutyl)benzene)

• Product Name: 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene
• CAS No: 2470440-63-0
• MF: C₁₂H₁₅Br
• MW: 239.151502847672
• MDL: MFCD32710966
• CID: 5670379
• PubChem ID: 54139777
• Update Time: 2025-10-13

1-Bromo-4-(2,2-dimethylcyclobutyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-27100895
• SCHEMBL4769316
• 1-bromo-4-(2,2-dimethylcyclobutyl)benzene
• 2470440-63-0
• Benzene, 1-bromo-4-(2,2-dimethylcyclobutyl)-
• 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene

• MDL： MFCD32710966
• Inchi： 1S/C12H15Br/c1-12(2)8-7-11(12)9-3-5-10(13)6-4-9/h3-6,11H,7-8H2,1-2H3
• InChI Key： OAGXPUVMNXAEAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC1(C)C

Computed Properties

• Exact Mass: 238.03571g/mol
• Monoisotopic Mass: 238.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 265.6±19.0 °C(Predicted)

Additional information on 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene

1-Bromo-4-(2,2-dimethylcyclobutyl)benzene (CAS No. 2470440-63-0)

1-Bromo-4-(2,2-dimethylcyclobutyl)benzene is a versatile organic compound with the CAS registry number 2470440-63-0. This compound belongs to the class of bromobenzenes and features a bromine atom attached to a benzene ring, which is further substituted with a (2,2-dimethylcyclobutyl) group at the para position. The structure of this compound is characterized by its unique combination of aromatic and cycloalkyl moieties, making it a valuable substrate in various chemical reactions and applications.

The synthesis of 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has gained significant attention due to their ability to form carbon-carbon bonds under mild conditions. These methods not only enhance the yield but also improve the purity of the final product, making them ideal for large-scale production.

One of the most notable applications of 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene is in the field of medicinal chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating cancer and neurodegenerative diseases. Recent studies have highlighted its role in modulating key signaling pathways involved in cell proliferation and apoptosis, underscoring its potential as a lead compound for drug development.

In addition to its medicinal applications, 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene finds utility in materials science. Its rigid cycloalkyl group imparts unique mechanical properties to polymers and advanced materials. Researchers have explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or light. These materials hold promise for applications in sensors, actuators, and adaptive coatings.

The physical properties of 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene are well-documented. It has a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols where controlled solubility is essential.

From an environmental perspective, understanding the fate and behavior of 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. These investigations reveal that the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms, ultimately leading to the formation of less toxic byproducts.

In terms of safety considerations, handling 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene requires adherence to standard laboratory protocols to minimize exposure risks. While it is not classified as highly toxic or hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during its synthesis and manipulation.

Looking ahead, ongoing research continues to explore novel applications for 1-Bromo-4-(2,2-dimethylcyclobutyl)benzene across diverse fields such as catalysis, energy storage, and nanotechnology. Its unique structural features make it an attractive candidate for designing functional materials with tailored properties.